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Compound of Interest

Compound Name: 2-Chloro-5-vinylpyridine

Cat. No.: B115529

Essential guidance for the safe handling, storage, and disposal of 2-Chloro-5-vinylpyridine,
ensuring the protection of laboratory personnel and the integrity of research.

Handling 2-Chloro-5-vinylpyridine requires stringent safety protocols due to its hazardous
properties. This guide provides detailed operational and disposal plans to minimize risk and
ensure a safe laboratory environment. Adherence to these procedures is critical for all
researchers, scientists, and drug development professionals working with this compound.

Immediate Safety and Hazard Information

2-Chloro-5-vinylpyridine is a hazardous chemical with multiple risk factors. It is harmful if
swallowed and toxic in contact with skin.[1] The compound is corrosive and can cause severe
skin and eye burns, and may also lead to an allergic skin reaction.[1] Furthermore, it is toxic to
aguatic life with long-lasting effects.[1] As a flammable liquid and vapor, it poses a fire risk and
its vapors may cause a flash fire or explosion.[1]
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Hazard Classification Description

Acute Toxicity (Oral) Harmful if swallowed.[1]

Acute Toxicity (Dermal) Toxic in contact with skin.[1]

Skin Corrosion/Irritation Causes severe skin burns.[1]

Eye Damage/Irritation Causes serious eye damage.[1]

Sensitization May cause an allergic skin reaction.[1]
Flammability Highly flammable liquid and vapor.[1]

Aquatic Toxicity Toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling 2-
Chloro-5-vinylpyridine. The following table outlines the required PPE, its specifications, and
the rationale for its use.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles or
a face shield. Must conform to
EN166 (EU) or OSHA 29 CFR
1910.133 (US) standards.[2][3]

Protects against splashes and
vapors, preventing severe eye

irritation and damage.[2]

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene).
Gloves must be inspected for

integrity before each use.[2]

Prevents direct skin contact,
which can cause chemical
burns, irritation, and toxic
effects.[2]

Body Protection

Fire/flame-resistant and
impervious lab coat or
coveralls.[2] An apron may be
worn over the lab coat for

added protection.

Minimizes the risk of skin
contact from splashes and
contamination of personal
clothing.[2]

Respiratory Protection

A full-face respirator with
appropriate cartridges should
be used if ventilation is
inadequate or exposure limits

are exceeded.[2][4]

Protects the respiratory tract
from corrosive and irritating

vapors.[2]

Operational Plan for Safe Handling

A systematic approach to handling 2-Chloro-5-vinylpyridine is essential for maintaining a safe

laboratory environment. The following step-by-step plan outlines the necessary procedures

from preparation to post-handling.

Preparation and Engineering Controls:

o Ventilation: All work with 2-Chloro-5-vinylpyridine must be conducted in a properly

functioning chemical fume hood.[2]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.[2]
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e PPE Inspection: Before beginning any work, inspect all necessary PPE to ensure it is in
good condition and free from defects.

» Container Management: Keep the container of 2-Chloro-5-vinylpyridine tightly closed when
not in active use.[2]

Handling Procedure:

e Donning PPE: Wear the appropriate PPE as specified in the table above.

e Avoiding Inhalation and Contact: Prevent the formation and inhalation of vapors.[2] Avoid all
contact with skin and eyes.[2]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[1]

o Spill Management: In the event of a spill, immediately evacuate the area and follow
established emergency protocols.

Post-Handling Procedures:

o Hand Washing: After handling, thoroughly wash hands and any exposed skin with soap and
water.[2]

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical.

o PPE Removal: Remove PPE in a manner that avoids self-contamination and dispose of it
properly.
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Workflow for the safe handling and disposal of 2-Chloro-5-vinylpyridine.
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Disposal Plan

Proper disposal of 2-Chloro-5-vinylpyridine and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

o Dedicated Waste Container: Use a dedicated, properly labeled, and sealed container for all
2-Chloro-5-vinylpyridine waste.

e No Mixing: Do not mix 2-Chloro-5-vinylpyridine waste with other chemical waste streams
unless explicitly permitted by your institution's environmental health and safety department.

[3]

Container Management:

o Labeling: The waste container must be clearly labeled with the chemical name and
associated hazards.

o Storage: Store the waste container in a designated, well-ventilated area, away from
incompatible materials.

Final Disposal:

o Licensed Disposal Company: Arrange for the disposal of the waste through a licensed and
reputable hazardous waste disposal company.[3]

o Regulatory Compliance: All disposal activities must be conducted in accordance with local,
state, and federal regulations.[5]

e Uncleaned Containers: Handle uncleaned, empty containers as you would the product itself
and dispose of them as hazardous waste.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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